4-(benzylamino)-N-(3-ethoxypropyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(3-ethyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H20ClN3O2S2/c1-3-27-22(29)21-18(12-19(31-21)15-8-5-4-6-9-15)26-23(27)30-13-20(28)25-17-11-7-10-16(24)14(17)2/h4-12H,3,13H2,1-2H3,(H,25,28)
• InChI Key: XKZIODNMVSASCN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C(=CC=C4)Cl)C
• Molecular Formula: C23H20ClN3O2S2
• Molecular Weight: 470.0 g/mol

Description

4-(benzylamino)-N-(3-ethoxypropyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C23H20ClN3O2S2 and its molecular weight is 470. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the field of synthetic chemistry often focuses on the synthesis, functionalization, and characterization of pyrazolo[3,4-b]pyridine derivatives due to their diverse potential applications. For instance, Yıldırım et al. (2005) detailed experimental and theoretical studies on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine, highlighting the synthesis process and mechanistic insights through spectroscopic methods (Yıldırım, Kandemirli, & Demir, 2005). This study underscores the importance of structural determination and theoretical analysis in understanding the reactions involved in creating pyrazolo[3,4-b]pyridine derivatives.

Anticancer and Anti-inflammatory Applications

The synthesis of novel pyrazolo[3,4-d]pyrimidines and related compounds has been investigated for their biological activities, including anticancer and anti-inflammatory effects. Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines demonstrating cytotoxic activities against various human cancer cell lines, illustrating the therapeutic potential of these compounds (Rahmouni et al., 2016). Additionally, Abu‐Hashem et al. (2020) explored the synthesis of derivatives incorporating the thiazolo[3,2-a]benzimidazole moiety, exhibiting significant anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These studies highlight the potential of pyrazolo[3,4-b]pyridine derivatives in developing new therapeutic agents.